Cas no 19745-69-8 (Acetic acid,2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester)

• Product Name: Acetic acid,2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester
• CAS No: 19745-69-8
• MF: C₈HCl₇O₂
• MW: 377.263335943222
• CID: 123730
• PubChem ID: 558110
• Update Time: 2025-08-05

Acetic acid,2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester
• (2,3,4,5,6-pentachlorophenyl) 2,2-dichloroacetate
• PENTACHLOROPHENYL DICHLOROACETATE [FOR PEPTIDE SYNTHESIS]
• DCA-O-PCP
• Dichloressigsaeure-pentachlorphenylester
• KDDDLTRKFSGKHG-UHFFFAOYSA
• Pentachlorophenyl dichloroacetate
• forpeptidesynthesis
• DICHLOROACETIC ACID PENTACHLOROPHENYL ESTER
• DCA-O-PCP Dichloroacetic Acid Pentachlorophenyl Ester
• 19745-69-8
• KDDDLTRKFSGKHG-UHFFFAOYSA-N
• 2,3,4,5,6-Pentachlorophenyl dichloroacetate #
• D1044
• KDDDLTRKFSGKHG-UHFFFAOYSA-
• Acetic acid, 2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester
• DTXSID80339729
• perchlorophenyl 2,2-dichloroacetate
• J-012758
• FT-0762020
• InChI=1/C8HCl7O2/c9-1-2(10)4(12)6(5(13)3(1)11)17-8(16)7(14)15/h7H
• 2,3,4,5,6-PENTACHLOROPHENYL 2,2-DICHLOROACETATE
• DB-244719

• MDL： MFCD00059489
• Inchi： 1S/C8HCl7O2/c9-1-2(10)4(12)6(5(13)3(1)11)17-8(16)7(14)15/h7H
• InChI Key： KDDDLTRKFSGKHG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OC(C(Cl)Cl)=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 373.78000
• Monoisotopic Mass: 373.779623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.796
• Melting Point: 86 °C
• Boiling Point: 413.1°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.598
• PSA: 26.30000
• LogP: 5.66270

Additional information on Acetic acid,2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester

Acetic Acid, 2,2-Dichloro-, 2,3,4,5,6-Pentachlorophenyl Ester

Acetic acid, also known as ethanoic acid, is a simple carboxylic acid with the formula CH₃COOH. It is a fundamental compound in organic chemistry and finds applications in various industries. The compound in question, Acetic acid, 2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester, is a derivative of acetic acid with specific chlorinated substituents. This compound is identified by the CAS number 19745-69-8, which uniquely identifies it in chemical databases and literature.

The structure of this compound consists of an acetic acid moiety where the hydroxyl group (-OH) has been replaced by an ester group. The ester group is attached to a pentachlorophenyl ring. The pentachlorophenyl group is a benzene ring substituted with five chlorine atoms at the 2-, 3-, 4-, 5-, and 6-positions. Additionally, the acetic acid moiety has two chlorine atoms at the 2-position of the ethyl group. This substitution pattern makes the compound highly chlorinated and potentially useful in specialized applications.

Recent studies have focused on the synthesis and characterization of chlorinated aromatic compounds like this one. Researchers have explored their potential as intermediates in organic synthesis or as building blocks for more complex molecules. The high degree of substitution on both the acetic acid and phenyl rings suggests that this compound could be used in reactions requiring specific reactivity or selectivity.

In terms of physical properties, chlorinated aromatic compounds are generally stable under normal conditions but can be reactive under certain circumstances. The presence of multiple chlorine atoms can influence the compound's solubility in various solvents and its thermal stability. Recent research has also examined the environmental fate of such compounds. Studies indicate that they may undergo degradation under specific environmental conditions or through microbial action.

The synthesis of this compound likely involves a multi-step process. Starting from acetic acid derivatives and chlorinated benzene precursors, chemists would employ appropriate coupling reactions or substitution techniques to build the desired structure. Recent advancements in catalytic methods and green chemistry practices may offer more efficient pathways for its synthesis.

In terms of applications, chlorinated aromatic esters can find use in materials science as components in polymers or resins due to their stability and reactivity profiles. They may also serve as intermediates in pharmaceutical or agrochemical industries where specific functional groups are required for bioactivity studies.

From an environmental standpoint, understanding the behavior of highly substituted chlorinated compounds is crucial for assessing their potential impact on ecosystems. Recent studies have highlighted the importance of evaluating such compounds for bioaccumulation potential and toxicity to aquatic organisms.

In conclusion, Acetic acid, 2,2-dichloro-, 2,3,4,5,6-pentachlorophenyl ester, with CAS number19745-69-8, represents a specialized chlorinated aromatic compound with unique structural features. Its properties make it a candidate for various applications across different industries while necessitating careful consideration of its environmental implications based on current research findings.